Cas no 676464-98-5 (tert-Butyl (3-(ethylamino)pyridin-4-yl)carbamate)

• Product Name: tert-Butyl (3-(ethylamino)pyridin-4-yl)carbamate
• CAS No: 676464-98-5
• MF: C₁₂H₁₉N₃O₂
• MW: 237.298162698746
• MDL: MFCD11113403
• CID: 966522
• PubChem ID: 53482099
• Update Time: 2025-10-28

tert-Butyl (3-(ethylamino)pyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (3-(ethylamino)pyridin-4-yl)carbamate
• Carbamic acid,[3-(ethylamino)-4-pyridinyl]-,1,1-dimethylethyl ester (9CI)
• tert-butyl N-[3-(ethylamino)pyridin-4-yl]carbamate
• (3-ethylaminopyridin-4-yl)carbamic acid tert-butyl ester
• (3-Ethylamino-pyridin-4-yl)-carbamic acid tert-butyl ester
• A9057
• AK133269
• CTK8D4142
• KB-260055
• SureCN5746768
• tert-butyl 3-(ethylamino)pyridin-4-ylcarbamate
• PEUZXJBTFMHGJJ-UHFFFAOYSA-N
• AKOS015841515
• SCHEMBL5746768
• tert-Butyl(3-(ethylamino)pyridin-4-yl)carbamate
• 676464-98-5
• tert-Butyl [3-(ethylamino)pyridin-4-yl]carbamate
• 2-Methyl-2-propanyl [3-(ethylamino)-4-pyridinyl]carbamate
• SB38257
• DTXSID70703874
• CS-0454852
• Carbamic acid,[3-(ethylamino)-4-pyridinyl]-,1,1-dimethylethyl ester(9CI)

• MDL： MFCD11113403
• Inchi： 1S/C12H19N3O2/c1-5-14-10-8-13-7-6-9(10)15-11(16)17-12(2,3)4/h6-8,14H,5H2,1-4H3,(H,13,15,16)
• InChI Key： PEUZXJBTFMHGJJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CN=CC=1NCC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 237.148
• Monoisotopic Mass: 237.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.2A^2
• XLogP3: 1.8

Additional information on tert-Butyl (3-(ethylamino)pyridin-4-yl)carbamate

tert-Butyl (3-(ethylamino)pyridin-4-yl)carbamate: A Comprehensive Overview

The compound with CAS No. 676464-98-5, commonly referred to as tert-butyl (3-(ethylamino)pyridin-4-yl)carbamate, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is notable for its unique chemical structure, which combines a pyridine ring with an ethylamino group and a tert-butyl carbamate moiety. The combination of these functional groups imparts the molecule with distinctive chemical properties, making it a subject of interest for both academic research and industrial applications.

Recent studies have highlighted the potential of tert-butyl (3-(ethylamino)pyridin-4-yl)carbamate in various chemical and biological systems. For instance, researchers have explored its role as a ligand in metalloenzyme catalysis, where its ability to coordinate with metal ions has been leveraged to enhance catalytic efficiency. Additionally, the compound has been investigated for its potential as a precursor in the synthesis of bioactive molecules, particularly in the development of novel pharmaceutical agents.

The synthesis of tert-butyl (3-(ethylamino)pyridin-4-yl)carbamate involves a multi-step process that typically begins with the preparation of the pyridine derivative. Recent advancements in synthetic methodology have enabled chemists to optimize the reaction conditions, thereby improving the yield and purity of the final product. For example, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the carbamate linkage, reducing reaction times from several hours to just minutes.

One of the most intriguing aspects of this compound is its ability to act as a bioisostere in medicinal chemistry. Bioisosteres are structural analogs that maintain similar biological activity despite differences in their chemical structures. In this case, tert-butyl (3-(ethylamino)pyridin-4-yl)carbamate has been shown to mimic the activity of certain neurotransmitters, making it a valuable tool in the study of neural signaling pathways. This property has led to its use in drug discovery programs targeting central nervous system disorders such as Alzheimer's disease and Parkinson's disease.

Moreover, the environmental impact of tert-butyl (3-(ethylamino)pyridin-4-yl)carbamate has been a topic of recent research. Studies have demonstrated that the compound exhibits moderate biodegradability under aerobic conditions, suggesting that it may not persist long-term in natural ecosystems. However, further investigations are required to fully understand its fate and transport in various environmental compartments.

In terms of industrial applications, tert-butyl (3-(ethylamino)pyridin-4-yl)carbamate has found utility as an intermediate in the production of agrochemicals. Its ability to act as a chelating agent makes it particularly useful in formulations designed to enhance nutrient uptake by plants. Field trials have shown promising results, with treated crops exhibiting improved growth rates and resistance to abiotic stressors such as drought and salinity.

Looking ahead, researchers are exploring novel ways to harness the unique properties of tert-butyl (3-(ethylamino)pyridin-4-yl)carbamate. One emerging area of interest is its potential use in nanotechnology applications, where its coordination abilities could be exploited for the synthesis of metal-organic frameworks (MOFs). These materials hold great promise for applications ranging from gas storage to catalysis.

In conclusion, tert-butyl (3-(ethylamino)pyridin-4-yl)carbamate is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool for researchers seeking to push the boundaries of scientific knowledge. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic and industrial settings.